2-bromo-N-(4-methylphenyl)benzenesulfonamide

Core Science & Biosynthesis

An In-depth Technical Guide to 2-bromo-N-(4-methylphenyl)benzenesulfonamide: Synthesis, Characterization, and Potential Applications

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 2-bromo-N-(4-methylphenyl)benzenesulfonamide, a halogenated benzenesulfonamide derivative with potential applications in medicinal chemistry and materials science. The document details a robust and widely applicable synthetic protocol for this class of compounds, rooted in the classical reaction between a sulfonyl chloride and an amine. A thorough characterization of the molecule is presented, including predicted physicochemical properties and a detailed analysis of its expected spectroscopic signatures (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry), based on data from closely related analogs. Furthermore, this guide explores the mechanistic underpinnings of its synthesis and delves into the potential biological activities of 2-halobenzenesulfonamides, particularly as enzyme inhibitors. All protocols and claims are substantiated with references to authoritative scientific literature.

Introduction

Benzenesulfonamide derivatives are a cornerstone in modern medicinal chemistry, forming the structural core of a wide array of therapeutic agents with diverse biological activities, including antibacterial, anticancer, and anti-inflammatory properties[1]. The introduction of a halogen atom, such as bromine, onto the benzenesulfonamide scaffold can significantly modulate the compound's physicochemical properties, including lipophilicity and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. 2-bromo-N-(4-methylphenyl)benzenesulfonamide, the subject of this guide, represents a synthetically accessible and functionally versatile molecule with potential for further chemical elaboration and biological evaluation. This document aims to provide a detailed technical resource for researchers interested in the synthesis, characterization, and application of this and related compounds.

Synthesis of 2-bromo-N-(4-methylphenyl)benzenesulfonamide

The most direct and widely employed method for the synthesis of N-aryl benzenesulfonamides is the reaction of a benzenesulfonyl chloride with a primary or secondary amine[2]. This nucleophilic substitution reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Proposed Synthetic Protocol

The synthesis of 2-bromo-N-(4-methylphenyl)benzenesulfonamide can be achieved by the reaction of 2-bromobenzenesulfonyl chloride with p-toluidine.

dot

Caption: Synthetic workflow for 2-bromo-N-(4-methylphenyl)benzenesulfonamide.

Experimental Protocol:

• To a solution of p-toluidine (1.0 equivalent) in dichloromethane (DCM) at 0 °C, add pyridine (1.2 equivalents) as a base.

• Slowly add a solution of 2-bromobenzenesulfonyl chloride (1.1 equivalents) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-bromo-N-(4-methylphenyl)benzenesulfonamide.

Mechanistic Insights

The synthesis proceeds via a nucleophilic attack of the nitrogen atom of p-toluidine on the electrophilic sulfur atom of 2-bromobenzenesulfonyl chloride. The pyridine acts as a base to deprotonate the resulting ammonium salt, driving the reaction to completion and neutralizing the HCl byproduct.

dot

Caption: Mechanism of sulfonamide formation.

Physicochemical and Spectroscopic Characterization

Physicochemical Properties

The following table summarizes the predicted physicochemical properties.

Property	Predicted Value	Reference Analog
Molecular Formula	C₁₃H₁₂BrNO₂S	-
Molecular Weight	326.21 g/mol	-
Melting Point	120-140 °C	N-(4-chlorophenyl)-4-methylbenzenesulfonamide (118-119 °C)[3]
LogP	~3.5	Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)- (3.46)[4]
pKa (acidic)	~8.5	Benzenesulfonamide, 2-methyl-N-(4-methylphenyl)- (8.37)[4]

Spectroscopic Analysis

The predicted ¹H NMR spectrum in CDCl₃ would exhibit the following key signals:

• Aromatic Protons (Benzenesulfonamide Ring): A complex multiplet pattern in the range of δ 7.2-8.0 ppm, integrating to 4 protons. The proton ortho to the bromine atom is expected to be the most downfield.

• Aromatic Protons (p-Toluidine Ring): Two doublets in the range of δ 7.0-7.3 ppm, each integrating to 2 protons, characteristic of a para-substituted benzene ring.

• NH Proton: A broad singlet in the range of δ 7.0-8.0 ppm, which is exchangeable with D₂O.

• Methyl Protons: A singlet at approximately δ 2.3-2.4 ppm, integrating to 3 protons.

The predicted ¹³C NMR spectrum in CDCl₃ would show:

• Aromatic Carbons: Multiple signals in the aromatic region (δ 110-150 ppm). The carbon bearing the bromine atom would be in the range of δ 115-125 ppm.

• Methyl Carbon: A signal around δ 21 ppm.

Key vibrational bands are expected at:

• N-H Stretch: A sharp to moderately broad band around 3250-3350 cm⁻¹.

• C-H Aromatic Stretch: Weak to medium bands above 3000 cm⁻¹.

• S=O Asymmetric Stretch: A strong band around 1330-1360 cm⁻¹.

• S=O Symmetric Stretch: A strong band around 1150-1180 cm⁻¹.

• S-N Stretch: A medium band around 900-950 cm⁻¹.

• C-Br Stretch: A medium to strong band in the fingerprint region, typically below 700 cm⁻¹.

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine atom. Key fragmentation patterns would likely involve the cleavage of the S-N bond and the loss of SO₂.

Potential Applications in Drug Discovery and Development

The 2-bromo-N-(4-methylphenyl)benzenesulfonamide scaffold is a promising starting point for the development of novel therapeutic agents. The bromine atom serves as a handle for further synthetic modifications, such as cross-coupling reactions, to introduce additional structural diversity.

Enzyme Inhibition

Benzenesulfonamide derivatives are well-known inhibitors of various enzymes, including carbonic anhydrases and kinases[1]. The sulfonamide moiety can act as a zinc-binding group in the active site of metalloenzymes. The 2-bromo substituent can influence the binding affinity and selectivity of the molecule for its target enzyme.

dot

Caption: Interaction of a sulfonamide inhibitor with a zinc-containing enzyme active site.

Structure-Activity Relationship (SAR) Studies

The 2-bromo-N-(4-methylphenyl)benzenesulfonamide core allows for systematic SAR studies. Modifications at the bromine position (e.g., via Suzuki or Buchwald-Hartwig coupling) and on the p-tolyl ring can be explored to optimize biological activity and pharmacokinetic properties.

Conclusion

2-bromo-N-(4-methylphenyl)benzenesulfonamide is a readily synthesizable and versatile chemical entity with significant potential in medicinal chemistry. This technical guide provides a foundational understanding of its synthesis, characterization, and potential applications. The detailed protocols and predicted spectroscopic data serve as a valuable resource for researchers aiming to explore the chemical and biological space of halogenated benzenesulfonamides. Further investigation into the biological activities of this and related compounds is warranted to fully elucidate their therapeutic potential.

References

• Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Guide to the Synthesis of 2-bromo-N-(4-methylphenyl)benzenesulfonamide

Abstract and Introduction

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anti-cancer drugs.[1][2][3] The synthesis of N-arylsulfonamides is therefore a critical process in drug discovery and development. The most direct and widely adopted method for constructing this moiety involves the reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[2][4]

This document provides a comprehensive, field-proven protocol for the synthesis of a specific N-arylsulfonamide, 2-bromo-N-(4-methylphenyl)benzenesulfonamide. We will delve into the underlying chemical principles, provide a detailed step-by-step experimental guide, and offer insights into process optimization and characterization. This guide is intended for researchers, scientists, and professionals in chemical synthesis and drug development who require a reliable and well-validated methodology.

Reaction Overview and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution-type reaction at the sulfur center of the sulfonyl chloride.

Overall Reaction:

Principle and Mechanism: The core of this synthesis is the reaction between the nucleophilic nitrogen atom of p-toluidine (4-methylaniline) and the highly electrophilic sulfur atom of 2-bromobenzenesulfonyl chloride.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of p-toluidine attacks the sulfur atom of the sulfonyl chloride. This forms a tetrahedral intermediate.

• Leaving Group Departure: The chloride ion, being an excellent leaving group, is expelled, and a protonated sulfonamide is formed.

• Deprotonation: A base, typically a tertiary amine like pyridine or triethylamine, is crucial for the reaction's success.[5] It serves to neutralize the hydrochloric acid (HCl) generated as a byproduct.[6] This deprotonation step drives the reaction to completion by preventing the protonation of the starting amine, which would render it non-nucleophilic.

The use of a base like pyridine is particularly advantageous as it can also function as the reaction solvent, simplifying the experimental setup.[7]

Experimental Protocol

This protocol details a laboratory-scale synthesis designed for high yield and purity. It incorporates self-validating checkpoints, such as reaction monitoring via Thin-Layer Chromatography (TLC).

Materials and Equipment

Reagents & Materials	Grade	Supplier Example	Notes
2-Bromobenzenesulfonyl chloride	97%	Sigma-Aldrich	Corrosive solid, handle with care.
p-Toluidine (4-methylaniline)	≥99%	Sigma-Aldrich	Toxic, handle in a fume hood.
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	Acts as both solvent and base.
Deionized Water	N/A	In-house	Used for quenching and washing.
Hydrochloric Acid (HCl)	1 M (aq)	N/A	For workup.
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	For extraction and TLC.
Hexanes	ACS Grade	Fisher Scientific	For TLC and recrystallization.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	N/A	For drying organic phase.
Silica Gel TLC Plates	F₂₅₄	N/A	For reaction monitoring.
Equipment
Round-bottom flask with stir bar
Condenser
Magnetic stir plate with heating
Separatory funnel
Rotary evaporator
Filtration apparatus (Büchner funnel)
Melting point apparatus
Fume hood

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-bromo-N-(4-methylphenyl)benzenesulfonamide.

Step-by-Step Protocol

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve p-toluidine (2.14 g, 20.0 mmol, 1.0 eq) in anhydrous pyridine (30 mL).

• Initial Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Sulfonyl Chloride: To the cold, stirring solution, add 2-bromobenzenesulfonyl chloride (5.62 g, 22.0 mmol, 1.1 eq) portion-wise over 15-20 minutes. Causality Note: Slow, portion-wise addition is critical to control the exothermic reaction and prevent the formation of undesired side products.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:EtOAc mobile phase). The reaction is complete when the starting p-toluidine spot has been consumed.

• Quenching: Carefully pour the reaction mixture into a beaker containing 200 mL of ice-cold 1 M HCl. Stir vigorously. A precipitate should form. Trustworthiness Check: This step neutralizes the pyridine and protonates any unreacted amine, while the desired sulfonamide product is generally insoluble in acidic aqueous media and precipitates out.

• Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water (3 x 50 mL) to remove pyridine hydrochloride and any other water-soluble impurities.[8]

• Purification (Recrystallization): Transfer the crude solid to a flask and recrystallize from a suitable solvent system, such as an ethanol/water or ethyl acetate/hexanes mixture, to afford the purified product as a white or off-white solid.

• Drying and Yield Calculation: Dry the purified crystals in a vacuum oven at 40-50 °C to a constant weight. Calculate the final yield.

Data Summary and Characterization

Reagent and Product Data

Compound	Formula	MW ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
2-Bromobenzenesulfonyl chloride	C₆H₄BrClO₂S	255.52	22.0	1.1	5.62 g
p-Toluidine	C₇H₉N	107.15	20.0	1.0	2.14 g
Pyridine	C₅H₅N	79.10	-	Solvent/Base	30 mL
Product	C₁₃H₁₂BrNO₂S	326.21	-	-	Theoretical: 6.52 g

Expected Results

Parameter	Expected Outcome
Appearance	White to off-white crystalline solid
Yield	> 85%
Melting Point	Specific to the compound, should be a sharp range after purification.
¹H NMR	Expect aromatic protons, a singlet for the methyl group, and a broad singlet for the N-H proton.
¹³C NMR	Expect signals for all 13 unique carbon atoms in the molecule.
Purity (TLC)	A single spot should be observed after purification.

Troubleshooting and Scientist's Insights

• Low Yield: This can result from incomplete reaction or loss during workup. Ensure the p-toluidine is fully consumed via TLC before quenching. If the product is slightly water-soluble, back-extract the aqueous filtrate with ethyl acetate to recover any dissolved product.

• Oily Product: If the product "oils out" instead of precipitating, it may be due to impurities. Try scratching the inside of the beaker to induce crystallization or extract the product with ethyl acetate, wash the organic layer, dry, and concentrate it before attempting recrystallization.

• Di-sulfonylation: While less common with primary amines under these conditions, the formation of a di-tosylated product can occur if the reaction is too vigorous or conditions are not controlled.[6] Using a slight excess of the amine can sometimes mitigate this, though it complicates purification. The described stoichiometry is generally optimal.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Fume Hood: All operations should be conducted in a well-ventilated chemical fume hood.

• Reagent Handling:

  • 2-Bromobenzenesulfonyl chloride: Corrosive and moisture-sensitive. Avoid inhalation of dust and contact with skin and eyes.

  • p-Toluidine: Toxic and a suspected carcinogen. Avoid inhalation and skin contact.

  • Pyridine: Flammable, harmful if swallowed or inhaled. Has a strong, unpleasant odor.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• Li, G., et al. (2018). Synthesis of N-arylsulfonamides via Fe-promoted reaction of sulfonyl halides with nitroarenes in an aqueous medium. Organic & Biomolecular Chemistry, 16(27), 5016-5020. [Link]

• PubMed. (2018). Synthesis of N-arylsulfonamides via Fe-promoted reaction of sulfonyl halides with nitroarenes in an aqueous medium. [Link]

• Deric, J. R., et al. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic Letters, 14(19), 5062–5065. [Link]

• ResearchGate. (2025). An efficient and novel method for the synthesis of arylsulfonamides and sulfonic acid esters under solvent-free conditions. [Link]

• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review. Vol. 8(4). [Link]

• MIT Open Access Articles. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. [Link]

• Journal of Synthetic Chemistry. (2023). Aromatic Sulfonamides. [Link]

• Google Patents. (1987).

• Organic Chemistry Portal. (2022). Sulfonamide synthesis by S-N coupling. [Link]

• ResearchGate. (2022). Which catalyst is the most efficient in the synthesis of sulfonamide? [Link]

• Royal Society of Chemistry. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances. [Link]

• Mphahlele, M. J., et al. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Molecules, 26(7), 1888. [Link]

• Anderson, K. W., et al. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(9), 3597-3600. [Link]

• PubChem. (n.d.). 2-bromo-N-(4-methylphenyl)benzenesulfonamide. National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. (2018). Synthesis of N-arylsulfonamides via Fe-promoted reaction - Supporting Information. [Link]

• Thieme. (2022). One-Pot Synthesis of Diaryl Sulfonamides using an Iron- and Copper-Catalyzed Aryl C–H Amidation Process. Synthesis, 54(21), 4647-4658. [Link]

• Google Patents. (2024).

• National Institutes of Health. (2010). N-(4-Methylphenyl)benzenesulfonamide. Acta Crystallographica Section E, 66(Pt 3), o435. [Link]

• Organic Syntheses. (2015). 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Org. Synth. 2015, 92, 267-280. [Link]

• European Journal of Chemistry. (2021). The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. 12(2), 109-116. [Link]

• PrepChem.com. (n.d.). Synthesis of N-(2-methylphenyl)-benzenesulfonamide. [Link]

• Semantic Scholar. (n.d.). Studies on synthesis of 2-bromobenzenesulfonyl chloride. [Link]

• Taylor & Francis. (2021). Recent developments in the synthesis of N-aryl sulfonamides. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(11), 1083-1111. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 2-bromo-N-(4-methylphenyl)benzenesulfonamide

This guide provides an in-depth analysis and comparison of the ¹H Nuclear Magnetic Resonance (NMR) spectrum for 2-bromo-N-(4-methylphenyl)benzenesulfonamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation to offer a comparative analysis grounded in the principles of NMR spectroscopy. We will dissect the predicted spectrum of the target molecule by comparing it with structurally related analogues, thereby providing a robust framework for understanding the nuanced effects of substituent positioning on chemical shifts and coupling constants.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry, offering unparalleled insight into molecular structure. For novel or modified compounds such as 2-bromo-N-(4-methylphenyl)benzenesulfonamide, a key intermediate in medicinal chemistry, a thorough understanding of its ¹H NMR spectrum is paramount for structural verification and purity assessment. This guide will provide a detailed, predicted ¹H NMR analysis and a comparative study against simpler, related molecules to explain the electronic and steric influences of the bromo and N-(4-methylphenyl) substituents.

The structure of our target molecule, 2-bromo-N-(4-methylphenyl)benzenesulfonamide, is presented below. The proton environments that will be the focus of our analysis are labeled H_a_ to H_i_.

Caption: Structure of 2-bromo-N-(4-methylphenyl)benzenesulfonamide with proton labeling.

Predicted ¹H NMR Spectrum and Interpretation

Table 1: Predicted ¹H NMR Data for 2-bromo-N-(4-methylphenyl)benzenesulfonamide (400 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H_a_	~7.5 - 8.5	broad singlet	-	1H	SO₂NH
H_h_	~8.00	doublet of doublets	J = 7.8, 1.5 Hz	1H	Ar-H (ortho to SO₂)
H_f_	~7.70	doublet of doublets	J = 7.8, 1.5 Hz	1H	Ar-H (ortho to Br)
H_g_	~7.40	triplet of doublets	J = 7.8, 1.5 Hz	1H	Ar-H (meta to SO₂)
H_f_ (meta)	~7.30	triplet of doublets	J = 7.8, 1.5 Hz	1H	Ar-H (meta to Br)
H_c_, H_d_	~7.05	doublet	J = 8.4 Hz	2H	Ar-H (ortho to NH)
H_b_, H_e_	~7.15	doublet	J = 8.4 Hz	2H	Ar-H (ortho to CH₃)
H_i_	~2.35	singlet	-	3H	-CH₃

Justification of Assignments:

• SO₂NH Proton (H_a_): The sulfonamide proton is typically observed as a broad singlet due to quadrupole broadening from the adjacent nitrogen atom and exchange with trace amounts of water. Its chemical shift is highly dependent on solvent and concentration but generally appears downfield, in the range of 7.5-8.5 ppm. In some cases, this signal can be even further downfield[1].

• 2-Bromobenzenesulfonamide Moiety (H_f_, H_g_, H_h_):

  • The protons on this ring system are subject to the strong electron-withdrawing and anisotropic effects of the sulfonyl group, as well as the inductive effect of the bromine atom.

  • H_h_ (ortho to SO₂): This proton is expected to be the most deshielded due to its proximity to the strongly electron-withdrawing sulfonyl group, placing it around 8.00 ppm. It will appear as a doublet of doublets due to coupling with H_g_ (ortho, J ≈ 7.8 Hz) and H_f_ (meta, J ≈ 1.5 Hz).

  • H_f_ (ortho to Br): This proton is also significantly deshielded and is predicted to resonate around 7.70 ppm. Its multiplicity will be a doublet of doublets from coupling to H_g_ (meta, J ≈ 1.5 Hz) and the adjacent aromatic proton (ortho, J ≈ 7.8 Hz).

  • H_g_ and H_f_ (meta protons): These protons are in a more shielded environment compared to their ortho counterparts and are expected between 7.30-7.40 ppm. They will likely appear as complex multiplets, often as overlapping triplets of doublets.

• N-(4-methylphenyl) Moiety (H_b_, H_c_, H_d_, H_e_, H_i_):

  • The para-disubstituted pattern of this ring typically gives rise to two doublets, often referred to as an AA'BB' system.

  • H_c_, H_d_ (ortho to NH): These protons are expected to be slightly deshielded by the sulfonamide group and will appear as a doublet around 7.05 ppm.

  • H_b_, H_e_ (ortho to CH₃): These protons are slightly more shielded due to the electron-donating nature of the methyl group and will appear as a doublet around 7.15 ppm. The typical ortho-coupling constant in a benzene ring is around 8.4 Hz.

  • H_i_ (-CH₃): The methyl protons will appear as a sharp singlet in a more upfield region, predicted to be around 2.35 ppm.

Comparative Spectral Analysis

To substantiate our predicted spectrum, we will compare it with the known ¹H NMR data of three key compounds: Benzenesulfonamide, 2-Bromobenzenesulfonamide (predicted), and N-(4-methylphenyl)benzenesulfonamide. This comparative approach allows for a systematic understanding of how each substituent influences the final spectrum of our target molecule.

Table 2: Comparative ¹H NMR Data (400 MHz, DMSO-d₆)

Compound	Ar-H (ortho to SO₂)	Ar-H (meta to SO₂)	Ar-H (para to SO₂)	Other Protons
Benzenesulfonamide[2]	7.85 ppm (m)	7.58 ppm (m)	7.58 ppm (m)	7.37 ppm (s, 2H, NH₂)
2-Bromobenzenesulfonamide (Predicted)	~8.05 ppm (dd)	~7.45 ppm (td)	~7.35 ppm (td)	-
N-(4-methylphenyl)benzenesulfonamide	7.80-7.70 (m, 2H)	7.55-7.45 (m, 3H)	-	7.08 (d, 2H), 6.98 (d, 2H), 2.22 (s, 3H)
2-bromo-N-(4-methylphenyl) benzenesulfonamide (Predicted)	~8.00 ppm (dd, 1H)	~7.40 ppm (td, 1H)	~7.30 ppm (td, 1H)	7.15 (d, 2H), 7.05 (d, 2H), 2.35 (s, 3H), ~7.5-8.5 (br s, 1H, NH)

Data for N-(4-methylphenyl)benzenesulfonamide is adapted from similar compounds and general principles.

Analysis of Substituent Effects:

• Effect of the 2-Bromo Group: Comparing benzenesulfonamide to the predicted spectrum of 2-bromobenzenesulfonamide, the ortho-bromo substituent is expected to cause a downfield shift of the adjacent proton (H_h_) due to its electronegativity and inductive effects. The other aromatic protons are also shifted, leading to a more complex splitting pattern compared to the simple multiplets of the unsubstituted ring.

• Effect of the N-(4-methylphenyl) Group: The introduction of the N-(4-methylphenyl) group replaces the NH₂ protons of benzenesulfonamide with a new aromatic system and a methyl group. The protons on the N-phenyl ring appear in the typical aromatic region, with the characteristic para-substituted pattern of two doublets. The methyl group provides a clear singlet marker in the upfield region.

By combining these effects, we can confidently predict the spectrum of 2-bromo-N-(4-methylphenyl)benzenesulfonamide. The complex multiplet pattern of the 2-bromobenzenesulfonamide moiety is expected to be largely retained, alongside the distinct signals of the N-(4-methylphenyl) group.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of 2-bromo-N-(4-methylphenyl)benzenesulfonamide, the following experimental protocol is recommended.

Caption: Standard workflow for acquiring a ¹H NMR spectrum.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-bromo-N-(4-methylphenyl)benzenesulfonamide.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry vial. The choice of solvent can affect chemical shifts, particularly for the NH proton.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a clean, 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, aiming for sharp, symmetrical peaks.

  • Set the appropriate acquisition parameters. A standard ¹H experiment would typically involve:

    • Number of scans (NS): 16 to 64 for a good signal-to-noise ratio.

    • Relaxation delay (D1): 1-2 seconds.

    • Acquisition time (AQ): 2-4 seconds.

  • Acquire the Free Induction Decay (FID) data.

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Manually or automatically phase-correct the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the area under each peak to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Conclusion

This guide has provided a comprehensive, predicted ¹H NMR analysis of 2-bromo-N-(4-methylphenyl)benzenesulfonamide, grounded in a comparative study with structurally related compounds. By systematically evaluating the electronic and steric effects of the bromo and N-(4-methylphenyl) substituents, we have established a robust framework for interpreting the spectrum of this and similar molecules. The detailed experimental protocol further equips researchers with the necessary methodology to acquire high-quality data for their own analyses. A thorough understanding of the ¹H NMR spectrum is a critical step in the characterization and utilization of such compounds in further research and development.

References

• MDPI. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Electronic Supplementary Information for Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Retrieved from [Link]

• MDPI. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Retrieved from [Link]

Sources

• 1. amherst.edu [amherst.edu]
• 2. rsc.org [rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-bromo-N-(4-methylphenyl)benzenesulfonamide

Executive Summary & Risk Profile

2-bromo-N-(4-methylphenyl)benzenesulfonamide is a functionalized sulfonamide intermediate often used in organic synthesis and drug discovery. While standard Safety Data Sheets (SDS) classify it as an Irritant (Skin/Eye/Respiratory), this classification underestimates the operational risk in a research setting.

The "Hidden" Risks:

• Sensitization Potential: The sulfonamide moiety (

  ) is a known structural alert for hypersensitivity. Repeated low-level exposure to dust can induce sensitization, leading to severe allergic reactions upon future contact.

• Carrier Solvent Permeation: In biological assays, this compound is frequently dissolved in DMSO or DMF. These polar aprotic solvents can permeate standard nitrile gloves in <10 minutes, carrying the sulfonamide solute through the glove barrier and directly into the skin.

• Halogenated Waste Compliance: The presence of the Bromine atom mandates specific disposal streams often overlooked in high-throughput screening (HTS) labs, risking regulatory fines.

Personal Protective Equipment (PPE) Matrix

Do not use a "one-size-fits-all" approach. PPE must scale with the physical state of the compound.

Table 1: Task-Based PPE Specifications

Hazard Zone	Physical State	Primary Risk	Hand Protection	Eye Protection	Respiratory/Body
Zone A: Weighing	Fine Powder (Solid)	Inhalation of dust; Surface contamination	Single Nitrile (4-5 mil)	Safety Glasses with side shields	Lab Coat (Buttoned); Fume Hood Mandatory
Zone B: Synthesis	Solution (Organic Solvents)	Splash; Skin absorption via solvent carrier	Double Nitrile (Outer: 5 mil, Inner: 4 mil) or Laminate (Silver Shield)	Chemical Goggles (Indirect Vent)	Lab Coat + Chemical Apron if >100mL
Zone C: Waste	Mixed Slurry/Liquid	Unexpected reactivity; Splash	Thick Nitrile (>8 mil) or Double Gloved	Chemical Goggles + Face Shield	Lab Coat + Apron

Technical Deep Dive: The Glove Permeation Logic

As an Application Scientist, I often see researchers rely on standard purple nitrile gloves for everything. This is a critical error when handling sulfonamides in solution.

• The Mechanism: When 2-bromo-N-(4-methylphenyl)benzenesulfonamide is dissolved in DMSO (Dimethyl Sulfoxide), the DMSO acts as a vehicle.

• The Data: Standard disposable nitrile gloves have a breakthrough time for pure DMSO of approximately 8–12 minutes . Once the solvent breaks through, it carries the dissolved sulfonamide with it, bypassing the skin's natural lipid barrier.

Protocol for Zone B (Solution Handling):

• Don Inner Glove: Standard 4 mil nitrile (inspect for pinholes).

• Don Outer Glove: 5-8 mil nitrile or polychloroprene.

• Visual Indicator: Use contrasting colors (e.g., Blue inner, Purple outer). If the inner glove changes color or you feel a cooling sensation, the barrier is breached. Change immediately.

Operational Workflow: From Storage to Reaction[1]

The following diagram illustrates the "Clean-to-Dirty" workflow designed to prevent cross-contamination of the lab environment.

Figure 1: Safe Handling Workflow. Note the critical decontamination step ("Wipe") before removing the container from the hood to prevent spreading trace dust to door handles and keypads.

Waste Disposal & Deactivation[2]

Proper disposal is not just environmental stewardship; it is a legal requirement for halogenated compounds.

The "Halogen Rule"

Because this molecule contains a Bromine (Br) atom, it cannot be disposed of in the standard "Organic Solvents" container. It must go to Halogenated Waste .[1][2]

• Why? Halogenated compounds require higher incineration temperatures to prevent the formation of dioxins and other toxic byproducts. Mixing them with non-halogenated waste can result in regulatory fines for the facility.

Disposal Decision Tree

Figure 2: Waste Segregation Logic. All liquid waste containing the title compound must enter the Halogenated stream.

Emergency Response Protocols

In case of Skin Contact:

• Immediate Action: Do not use solvents (ethanol/acetone) to wash skin; this increases absorption.

• Wash: Flush with copious amounts of soap and water for 15 minutes.[3]

• Alert: If the compound was in DMSO, monitor for systemic allergic response (rash, difficulty breathing) due to rapid absorption.

In case of Spill (Solid):

• Do not sweep dry. This creates an aerosol dust cloud.

• Wet Wipe: Cover the spill with a paper towel dampened with water or a surfactant.

• Scoop: Pick up the damp towel and dispose of it as Hazardous Solid Waste.

References

• Fisher Scientific. (2024). Safety Data Sheet: N-Isopropyl-4-methylbenzenesulfonamide (Structural Analog). Retrieved from 4

• Kimberly-Clark Professional. (2023). Chemical Resistance Guide: Nitrile Gloves & Organic Solvents. Retrieved from 5

• Bucknell University. (2016). Hazardous Waste Segregation Guide: Halogenated vs. Non-Halogenated.[6] Retrieved from 6

• BPAC NZ. (2012). Appropriate use of sulfonamide antibiotics and hypersensitivity management.[7] Retrieved from 7

Sources

• 1. uakron.edu [uakron.edu]
• 2. scienceready.com.au [scienceready.com.au]
• 3. angenechemical.com [angenechemical.com]
• 4. fishersci.no [fishersci.no]
• 5. web.uri.edu [web.uri.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. BPJ 49: Antibiotic series: Appropriate use of sulfonamide antibiotics [bpac.org.nz]